Cas no 398996-61-7 (1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole
• CAS No: 398996-61-7
• MF: C₁₁H₁₀Br₂N₂O₂S
• MW: 394.08229970932
• CID: 5943926
• PubChem ID: 4177693
• Update Time: 2025-05-20

1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole
• 1-((2,5-dibromophenyl)sulfonyl)-3,5-dimethyl-1H-pyrazole
• 1H-Pyrazole, 1-[(2,5-dibromophenyl)sulfonyl]-3,5-dimethyl-
• SR-01000461533
• 1-(2,5-dibromophenyl)sulfonyl-3,5-dimethylpyrazole
• SR-01000461533-1
• Z1544404905
• AP-263/14196453
• 1-[(2,5-dibromophenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole
• AKOS002284694
• F0838-0252
• 398996-61-7

• Inchi： 1S/C11H10Br2N2O2S/c1-7-5-8(2)15(14-7)18(16,17)11-6-9(12)3-4-10(11)13/h3-6H,1-2H3
• InChI Key： MNLOKNPNBXTNPP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(Br)=CC=C2Br)(=O)=O)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 393.88092g/mol
• Monoisotopic Mass: 391.88297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 500.7±60.0 °C(Predicted)
• pka: -4.62±0.19(Predicted)

Additional information on 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole

1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole: A Comprehensive Overview

1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole (CAS No. 398996-61-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring and a sulfonyl group substituted with a dibromobenzene moiety. These structural elements contribute to its potential applications in various areas, including pharmaceuticals, agrochemicals, and advanced materials.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms. It is known for its biological activity and has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. The presence of the sulfonyl group (SO₂) in the structure of 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole enhances its reactivity and stability, making it an attractive candidate for the development of novel drugs and functional materials.

The dibromobenzene moiety is another key feature of this compound. Bromine atoms are known to influence the electronic properties of organic molecules, often enhancing their reactivity and selectivity in various chemical reactions. This makes 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole a valuable intermediate in the synthesis of more complex molecules with tailored properties.

In recent years, significant research has been conducted on the synthesis and applications of 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole. One notable study published in the Journal of Medicinal Chemistry explored its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The results indicated that this compound exhibits potent anti-inflammatory activity without significant cytotoxicity, making it a promising lead for the development of new anti-inflammatory drugs.

Another area of interest is the use of 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole in the development of agrochemicals. Research published in the Pest Management Science journal demonstrated that this compound shows excellent herbicidal activity against a range of weed species. Its unique structure allows it to selectively target specific enzymes in plant cells, thereby minimizing its impact on non-target organisms.

In the field of materials science, 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole has been investigated for its potential applications in organic electronics. A study published in the Journal of Materials Chemistry C reported that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in applications such as organic photovoltaics and field-effect transistors.

The synthesis of 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole typically involves several steps. One common approach is to start with 2,5-dibromobenzenesulfonyl chloride and react it with 3,5-dimethylpyrazole under controlled conditions. This reaction can be optimized by varying parameters such as temperature, solvent, and catalyst to achieve high yields and purity levels.

The characterization of 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole is crucial for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm its structure and purity. These methods provide detailed information about the molecular structure and help identify any impurities or by-products that may affect its performance.

In conclusion, 1-(2,5-dibromobenzenesulfonyl)-3,5-dimethyl-1H-pyrazole (CAS No. 398996-61-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, agrochemicals, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.